Cas no 933711-10-5 ((7-Methyl-1H-indol-3-yl)methanamine)

• Product Name: (7-Methyl-1H-indol-3-yl)methanamine
• CAS No: 933711-10-5
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 4660140
• PubChem ID: 28806265
• Update Time: 2025-05-24

(7-Methyl-1H-indol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-MethanaMine, 7-Methyl-
• (7-Methyl-1H-indol-3-yl)methanamine
• 1-(7-methyl-1H-indol-3-yl)methanamine

• Inchi： 1S/C10H12N2/c1-7-3-2-4-9-8(5-11)6-12-10(7)9/h2-4,6,12H,5,11H2,1H3
• InChI Key： UYJUWZDPVUPVRD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2C)C(CN)=C1

Additional information on (7-Methyl-1H-indol-3-yl)methanamine

Introduction to (7-Methyl-1H-indol-3-yl)methanamine (CAS No. 933711-10-5)

(7-Methyl-1H-indol-3-yl)methanamine, with the CAS number 933711-10-5, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This indole derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a methyl-substituted indole core connected to an amine group, making it a versatile intermediate for synthesizing various pharmacologically active molecules.

The molecular structure of (7-Methyl-1H-indol-3-yl)methanamine contributes to its reactivity and functionalization capabilities. The indole ring, known for its biological significance, is a common motif in many natural products and pharmaceuticals. The presence of a methyl group at the 7-position and an amine group at the 3-position enhances its utility in further chemical modifications. These features make it a valuable building block for designing novel compounds with potential therapeutic effects.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. Research has shown that indole-based compounds can exhibit antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties. Among these, (7-Methyl-1H-indol-3-yl)methanamine has been investigated for its potential role in modulating biological pathways associated with these diseases. Its ability to interact with various targets makes it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of (7-Methyl-1H-indol-3-yl)methanamine is its role as a precursor in the synthesis of more complex molecules. The amine functionality allows for easy coupling with carboxylic acids, aldehydes, and other electrophiles through classical organic reactions such as amide bond formation or Schiff base condensation. This flexibility enables chemists to design intricate structures with tailored biological activities. For instance, researchers have utilized this compound to develop novel indole-based ligands for metal complexes, which have shown promise in catalytic applications.

The synthesis of (7-Methyl-1H-indol-3-yl)methanamine typically involves multi-step organic transformations starting from commercially available indole derivatives. One common synthetic route includes methylation at the 7-position followed by nucleophilic substitution at the 3-position to introduce the amine group. Advances in synthetic methodologies have improved the efficiency and yield of these reactions, making large-scale production feasible. These developments have facilitated further exploration of the compound's applications in both academic research and industrial settings.

Recent studies have highlighted the pharmacological potential of derivatives of (7-Methyl-1H-indol-3-yl)methanamine. For example, researchers have synthesized analogs of this compound and evaluated their activity against various disease models. Some derivatives have demonstrated significant efficacy in preclinical studies, particularly in modulating neurotransmitter systems relevant to neurological disorders. These findings underscore the importance of this scaffold in drug discovery efforts aimed at addressing unmet medical needs.

The structural diversity offered by (7-Methyl-1H-indol-3-yl)methanamine also makes it a valuable tool for computational chemistry studies. Molecular modeling techniques can be employed to predict how different substituents on the indole ring influence binding affinity and metabolic stability. Such insights are crucial for optimizing lead compounds during drug development pipelines. By leveraging computational methods alongside experimental data, researchers can accelerate the discovery process and identify promising candidates for further investigation.

In conclusion, (7-Methyl-1H-indol-3-yl)methanamine (CAS No. 933711-10-5) is a versatile and biologically relevant compound with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it an essential intermediate for synthesizing novel therapeutic agents. The growing body of research on indole derivatives underscores the importance of exploring new applications for this class of compounds. As synthetic methodologies continue to evolve, so too will our ability to harness the full potential of molecules like (7-Methyl-1H-indol-3-yl)methanamine.